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Compound of Interest

Compound Name: VTP50469

Cat. No.: B10824408

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of VTP50469. Adherence to these guidelines is critical to ensure
personal safety and maintain a secure laboratory environment. VTP50469 is a potent, highly
selective, and orally active Menin-MLL interaction inhibitor intended for research use only.

Immediate Safety Information

VTP50469 is a hazardous substance and must be handled with care. Based on available
safety data, this compound is classified with the following hazards:

e Toxic if swallowed.
e Causes skin irritation.

o Causes serious eye irritation.

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn at all times when handling
VTP50469:
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PPE Category

Requirement

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Ensure gloves
are regularly inspected for

tears or holes before use.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn to prevent eye
contact from splashes or fine

particles.

Skin and Body Protection

Laboratory coat

A standard laboratory coat
should be worn and kept
fastened to protect from skin

contact.

Respiratory Protection

Not generally required for

small quantities

If handling large quantities or if
there is a risk of aerosolization,
a NIOSH-approved respirator

may be necessary.

Emergency Procedures
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Situation Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately wash affected area with soap and
Skin Contact water. Remove contaminated clothing. If

irritation persists, seek medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse mouth with water. Seek

immediate medical attention.

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Evacuate the area. Wear appropriate PPE.
Spil Absorb the spill with inert material (e.g.,
pi o .
vermiculite, sand) and place it in a sealed

container for disposal.

Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of VTP50469 and ensuring
a safe laboratory environment.

Handling

o Work Area: Always handle VTP50469 in a well-ventilated area, preferably in a chemical fume
hood.

¢ Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.

o Aerosolization: Avoid actions that could lead to the generation of dust or aerosols.
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e Hygiene: Wash hands thoroughly with soap and water after handling.

Storage

VTP50469 should be stored under the following conditions to ensure its stability:

Storage Condition Temperature Duration
Stock Solution -80°C Up to 2 years
-20°C Up to 1 year

o Store in a tightly sealed, light-resistant container.

e The storage area should be dry and well-ventilated.

Disposal Plan
All waste containing VTP50469 must be treated as hazardous waste.

o Waste Containers: Use clearly labeled, sealed containers for all VTP50469 waste.

o Disposal Route: Dispose of in accordance with all applicable federal, state, and local
environmental regulations. Do not dispose of down the drain or in regular trash.

o Decontamination: All equipment and surfaces that have come into contact with VTP50469
should be thoroughly decontaminated.

Experimental Protocols

VTP50469 is a potent inhibitor of the Menin-MLL protein-protein interaction.[1] Below are
summaries of typical experimental applications.

In Vitro Cell-Based Assays

o Objective: To assess the anti-proliferative activity of VTP50469 in leukemia cell lines.

e Cell Lines: MLL-rearranged leukemia cell lines (e.g., MOLM13, MV4;11, KOPNS).
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o Methodology:

o Plate cells at a desired density in appropriate cell culture plates.

[¢]

Prepare a stock solution of VTP50469 in DMSO.

[¢]

Treat cells with a serial dilution of VTP50469 (typical IC50 values range from 13-37 nM).

[e]

Incubate for a specified period (e.g., 2-7 days).

o

Assess cell viability using a suitable method (e.g., MTS assay, CellTiter-Glo®).

In Vivo Animal Studies

» Objective: To evaluate the in vivo efficacy of VTP50469 in xenograft models of leukemia.

e Animal Model: Immunodeficient mice (e.g., NSG mice) engrafted with human leukemia cells
(e.g., MV4;11).

o Methodology:

o Prepare VTP50469 for oral administration. A common formulation involves dissolving the
compound in a vehicle such as 10% DMSO, 40% PEG300, 5% Tween 80, and 45%
saline.

o Administer VTP50469 orally to the mice, typically twice a day.
o Dosages can range from 15 to 60 mg/kg.

o Monitor tumor burden and survival of the animals over the course of the study.

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of action of VTP50469 and a general
experimental workflow for its evaluation.
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Mechanism of Action of VTP50469
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Caption: VTP50469 inhibits the Menin-MLL interaction, leading to changes in gene expression
and promoting apoptosis in leukemia cells.
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General Experimental Workflow for VTP50469
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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